![molecular formula C46H69NO13 B6595557 CID 23247216 CAS No. 344422-49-7](/img/structure/B6595557.png)
CID 23247216
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CID 23247216 is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using a particular method and has been found to have unique biochemical and physiological effects. Additionally, the mechanism of action of CID 23247216 has been studied, and its advantages and limitations for lab experiments have been identified. In
Mechanism of Action
CID 23247216 is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A). This enzyme is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO-A, CID 23247216 increases the levels of these neurotransmitters, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
CID 23247216 has been found to have several biochemical and physiological effects, including the modulation of neurotransmitter levels, the inhibition of cancer cell growth, and the reduction of inflammation. In addition, CID 23247216 has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
CID 23247216 has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for MAO-A. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on CID 23247216. One area of interest is the development of new drugs based on this compound with improved pharmacokinetic properties and reduced toxicity. Additionally, further studies are needed to explore the potential applications of CID 23247216 in the treatment of neurological disorders and inflammation. Finally, more research is needed to understand the mechanism of action of this compound and its effects on various physiological and biochemical pathways.
Conclusion:
CID 23247216 is a promising compound with potential applications in various fields of research. Its unique biochemical and physiological effects, along with its high potency and selectivity, make it a valuable tool for scientific research. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and disease treatment.
Synthesis Methods
CID 23247216 is synthesized using a specific method that involves the reaction of 2,3-dichlorophenol and 2-amino-5-chlorobenzophenone. This reaction produces a yellow crystalline compound that is purified using a recrystallization process. The purity of the resulting compound is confirmed using various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.
Scientific Research Applications
CID 23247216 has been found to have potential applications in various fields of research, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, CID 23247216 has been found to modulate the activity of certain ion channels, making it a potential candidate for the treatment of neurological disorders. In drug discovery, this compound has been used as a starting point for the development of new drugs with improved efficacy and reduced side effects.
properties
InChI |
InChI=1S/C46H69NO13/c1-25-17-35-40-37(23-44(58-40)29(5)16-26(2)24-47-44)56-43(21-25,55-35)22-28(4)39-27(3)11-13-45(52,59-39)41(51)36-20-34-33(53-36)18-30(6)46(57-34)15-14-42(60-46)12-7-8-32(54-42)10-9-31(48)19-38(49)50/h7,9-10,12,25-27,29-37,39-41,47-48,51-52H,4,8,11,13-24H2,1-3,5-6H3,(H,49,50)/b10-9+/t25-,26+,27+,29-,30+,31+,32+,33+,34+,35+,36-,37+,39+,40+,41+,42+,43-,44-,45-,46-/m1/s1 |
Source
|
---|---|---|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVUUSRBSEMRJGT-JOAUMJRMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(OC1C(=C)CC23CC(CC(O2)C4C(O3)CC5(O4)C(CC(CN5)C)C)C)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)C=CCC(O9)C=CC(CC(=O)O)O)C)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC[C@@](O[C@@H]1C(=C)C[C@]23C[C@@H](C[C@H](O2)[C@H]4[C@@H](O3)C[C@@]5(O4)[C@@H](C[C@@H](CN5)C)C)C)([C@H]([C@H]6C[C@H]7[C@@H](O6)C[C@@H]([C@@]8(O7)CC[C@@]9(O8)C=CC[C@H](O9)/C=C/[C@@H](CC(=O)O)O)C)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H69NO13 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80880024 |
Source
|
Record name | Azaspiracid 4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
844.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azaspiracid 4 | |
CAS RN |
344422-49-7 |
Source
|
Record name | Azaspiracid 4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.